Cas no 1875955-52-4 (4-Bromo-3-(trifluoroacetamido)benzoic acid)

• Product Name: 4-Bromo-3-(trifluoroacetamido)benzoic acid
• CAS No: 1875955-52-4
• MF: C₉H₅BrF₃NO₃
• MW: 312.040112257004
• CID: 5776980
• PubChem ID: 107812333
• Update Time: 2025-06-12

4-Bromo-3-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(trifluoroacetamido)benzoic acid
• 1875955-52-4
• EN300-1693545
• 4-Bromo-3-(trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H5BrF3NO3/c10-5-2-1-4(7(15)16)3-6(5)14-8(17)9(11,12)13/h1-3H,(H,14,17)(H,15,16)
• InChI Key： JYFWIQAUYXOASK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 310.94049g/mol
• Monoisotopic Mass: 310.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Bromo-3-(trifluoroacetamido)benzoic acid

Introduction to 4-Bromo-3-(trifluoroacetamido)benzoic acid (CAS No. 1875955-52-4)

4-Bromo-3-(trifluoroacetamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1875955-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both bromine and trifluoroacetamide functional groups. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The benzoic acid core is a well-known pharmacophore in medicinal chemistry, contributing to the solubility, bioavailability, and metabolic stability of drug candidates. The introduction of a bromine atom at the 4-position enhances electrophilicity, making the molecule more reactive in various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in drug synthesis. On the other hand, the trifluoroacetamide group at the 3-position introduces rigidity and lipophilicity to the molecule, which can influence its binding affinity to biological targets.

In recent years, 4-Bromo-3-(trifluoroacetamido)benzoic acid has been explored in several cutting-edge research areas. One notable application is in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic structures that mimic natural product scaffolds. Additionally, the trifluoroacetamide moiety has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation, making it an attractive feature for drug design.

Another emerging field where this compound has shown promise is in immunomodulatory therapies. Researchers have utilized 4-Bromo-3-(trifluoroacetamido)benzoic acid as a building block for synthesizing small-molecule inhibitors of immune checkpoint proteins such as PD-1 and CTLA-4. These proteins play a critical role in regulating immune responses and are frequently targeted in immunotherapy strategies for cancer treatment. The structural versatility of this compound allows for fine-tuning of pharmacokinetic properties, including solubility and blood-brain barrier penetration.

The pharmaceutical industry has also leveraged 4-Bromo-3-(trifluoroacetamido)benzoic acid in the synthesis of anti-inflammatory agents. By modifying the benzoic acid core and introducing functional groups like trifluoroacetamide, researchers have developed compounds with enhanced anti-inflammatory activity. These derivatives have demonstrated efficacy in preclinical studies by inhibiting key inflammatory pathways such as NF-κB and COX-2. The bromine atom further aids in diversifying the chemical library by enabling selective modifications through transition metal catalysis.

Moreover, 4-Bromo-3-(trifluoroacetamido)benzoic acid has found applications in materials science and agrochemical research. Its unique structural properties make it a suitable candidate for developing advanced materials with tailored electronic and optical characteristics. In agrochemistry, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to interact with biological targets in plants.

The synthesis of 4-Bromo-3-(trifluoroacetamido)benzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid precursors. Key steps include bromination at the 4-position followed by selective introduction of the trifluoroacetamide group at the 3-position. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and scalability while maintaining high purity standards.

In conclusion, 4-Bromo-3-(trifluoroacetamido)benzoic acid (CAS No. 1875955-52-4) is a versatile compound with broad applications across pharmaceuticals, immunology, materials science, and agrochemistry. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and material applications, this compound is poised to remain a cornerstone in synthetic chemistry and drug development.